Cas no 2138806-60-5 (Butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]-)

Butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]-, is a specialized organic compound featuring a butanoic acid backbone substituted with a 3-methyl-5-isoxazolyl methylene group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds or bioactive molecules. The isoxazole moiety enhances its potential for applications in pharmaceuticals or agrochemicals due to its ability to participate in diverse chemical transformations. Its well-defined molecular framework allows for precise modifications, facilitating targeted synthesis. The compound’s stability under standard conditions ensures reliable handling and storage, while its functional groups offer versatility for further derivatization in research and industrial processes.
Butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]- structure
2138806-60-5 structure
Product Name:Butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]-
CAS No:2138806-60-5
MF:C9H11NO3
MW:181.188542604446
CID:5260295
Update Time:2025-08-02

Butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]-
    • Inchi: 1S/C9H11NO3/c1-3-7(9(11)12)5-8-4-6(2)10-13-8/h4-5H,3H2,1-2H3,(H,11,12)
    • InChI Key: FQKUKYLBZDTSFY-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(=CC1ON=C(C)C=1)CC

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Additional information on Butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]-

Butanoic Acid, 2-[(3-Methyl-5-Is oxazolyl)Methylene]- (CAS No: 2138806-60-5)

Butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]-, also known by its CAS number 2138806-60-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a butanoic acid backbone with a substituted isoxazole group. The isoxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, plays a crucial role in determining the chemical properties and reactivity of the molecule.

The synthesis of butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]- involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have highlighted the potential of this compound as a precursor in the development of novel pharmaceutical agents and advanced materials. Its ability to form stable complexes with metal ions has made it a valuable component in coordination chemistry and catalysis.

In terms of applications, butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]- has shown promise in the field of biotechnology. Researchers have explored its role in enzyme inhibition studies, where its structural features allow for selective binding to specific protein targets. This property makes it a potential candidate for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

The stability and reactivity of butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]- under different environmental conditions have been extensively studied. Recent findings indicate that the compound exhibits remarkable thermal stability, making it suitable for high-temperature applications in industrial settings. Additionally, its solubility properties have been optimized through modifications to the substituent groups on the isoxazole ring, enhancing its compatibility with various solvents and biological systems.

In conclusion, butanoic acid, 2-[(3-methyl-5-isoxazolyl)methylene]- (CAS No: 2138806-60-5) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.

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